Cas no 1021392-84-6 (3-Aminomethyl-3-bis(phenylmethyl)aminooxetane)

3-Aminomethyl-3-bis(phenylmethyl)aminooxetane is a specialized oxetane derivative featuring both aminomethyl and bis(phenylmethyl)amino functional groups. This compound is of interest in synthetic chemistry due to its rigid oxetane ring structure, which can impart stability and influence reactivity in polymer and pharmaceutical applications. The presence of dual nitrogen-based functional groups enhances its utility as a versatile intermediate for further modifications, including crosslinking or derivatization. Its structural properties may also contribute to improved thermal and mechanical characteristics in advanced material formulations. The compound's balanced reactivity and functional group diversity make it suitable for research in fine chemical synthesis and materials science.
3-Aminomethyl-3-bis(phenylmethyl)aminooxetane structure
1021392-84-6 structure
Product Name:3-Aminomethyl-3-bis(phenylmethyl)aminooxetane
CAS No:1021392-84-6
MF:C18H22N2O
MW:282.380084514618
MDL:MFCD19443904
CID:822654
PubChem ID:57415821
Update Time:2025-05-20

3-Aminomethyl-3-bis(phenylmethyl)aminooxetane Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-N,N-dibenzyloxetan-3-amine
    • 3-aminomethyl-3-[bis(benzyl)amimno]oxetane
    • 3-Aminomethyl-3-[bis(phenylmethyl)amino]oxetane
    • N,N-dibenzyloxetane-3,3-diamine
    • (3-Aminomethyl-oxetan-3-yl)-dibenzyl-amine
    • 3-(aminomethyl)-N,N-dibenzyloxetane-3-amine
    • AK130790
    • KB-233422
    • LS41146
    • PB21495
    • RP07988
    • SureCN75651
    • 3-AMinoMethyl-3-[bis(benzyl)aMino]oxetane
    • 3-OxetaneMethanaMine, 3-[bis(phenylMethyl)aMino]-
    • ZPSXXTVNJOLCNF-UHFFFAOYSA-N
    • 7599AC
    • ST1020085
    • AB0080890
    • 3-(Aminomethyl)-N,N-dibenzyl-oxetan-3-amine
    • 3-OXETANEMETHANAMI
    • W-204448
    • J-511693
    • SCHEMBL75651
    • WQB39284
    • SY097528
    • MFCD19443904
    • AKOS015949450
    • DB-122426
    • 1021392-84-6
    • CS-0051729
    • AS-41762
    • DTXSID70725516
    • 3-Aminomethyl-3-[bis(phen...
    • 3-Aminomethyl-3-bis(phenylmethyl)aminooxetane
    • MDL: MFCD19443904
    • Inchi: 1S/C18H22N2O/c19-13-18(14-21-15-18)20(11-16-7-3-1-4-8-16)12-17-9-5-2-6-10-17/h1-10H,11-15,19H2
    • InChI Key: ZPSXXTVNJOLCNF-UHFFFAOYSA-N
    • SMILES: O1CC(CN)(C1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 282.173213330g/mol
  • Monoisotopic Mass: 282.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.5
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.85 g/l) (25 º C),

3-Aminomethyl-3-bis(phenylmethyl)aminooxetane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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abcr
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